Cas no 1021073-51-7 (N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine)
N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine
- (4-(6-(pyridin-4-ylamino)pyridazin-3-yl)piperazin-1-yl)(3-(trifluoromethyl)phenyl)methanone
- 1021073-51-7
- AKOS024502235
- [4-[6-(pyridin-4-ylamino)pyridazin-3-yl]piperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone
- F5239-0039
- VU0638467-1
-
- Inchi: 1S/C21H19F3N6O/c22-21(23,24)16-3-1-2-15(14-16)20(31)30-12-10-29(11-13-30)19-5-4-18(27-28-19)26-17-6-8-25-9-7-17/h1-9,14H,10-13H2,(H,25,26,27)
- InChI Key: PYWABZLLCWKEJW-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C(N1CCN(C2=CC=C(NC3C=CN=CC=3)N=N2)CC1)=O)(F)F
Computed Properties
- Exact Mass: 428.15724374g/mol
- Monoisotopic Mass: 428.15724374g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 74.2Ų
N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5239-0039-2μmol |
N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine |
1021073-51-7 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5239-0039-5μmol |
N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine |
1021073-51-7 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5239-0039-10μmol |
N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine |
1021073-51-7 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5239-0039-20μmol |
N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine |
1021073-51-7 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5239-0039-1mg |
N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine |
1021073-51-7 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5239-0039-2mg |
N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine |
1021073-51-7 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5239-0039-3mg |
N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine |
1021073-51-7 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5239-0039-4mg |
N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine |
1021073-51-7 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5239-0039-5mg |
N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine |
1021073-51-7 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5239-0039-10mg |
N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine |
1021073-51-7 | 10mg |
$118.5 | 2023-09-10 |
N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine
N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine: A Comprehensive Overview
The compound N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine (CAS No. 1021073-51-7) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound, characterized by its complex structure, has garnered attention due to its unique properties and promising applications in therapeutic interventions.
The molecular structure of N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amines features a pyridazine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 2. This core structure is further substituted with a pyridine moiety at position 4 and a piperazine ring at position 6. The piperazine ring is itself substituted with a trifluoromethylbenzoyl group, adding complexity and functionality to the molecule.
Recent studies have highlighted the potential of N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin\-1-yl}pyridazine\-3-amines as modulators of various biological targets, including kinases and other enzymes implicated in disease pathways. The trifluoromethyl group, a common substituent in drug molecules, contributes to the compound's lipophilicity and metabolic stability, enhancing its pharmacokinetic profile.
One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Research has demonstrated that N-(pyridin\-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazine\-1-yl}pyridazine\-3-amines can inhibit key enzymes involved in tumor growth and metastasis, making it a valuable candidate for further preclinical and clinical studies.
In addition to its therapeutic potential, the synthesis of N-(pyridine) derivatives has been optimized through advanced organic chemistry techniques. These methods include multi-component reactions and catalytic processes, enabling efficient large-scale production of the compound for research and development purposes.
The structural complexity of N-(pyridine) derivatives also makes them attractive for exploring novel chemical reactions and mechanisms. Researchers have utilized these compounds as building blocks for constructing larger molecular frameworks, contributing to the advancement of synthetic chemistry.
Furthermore, computational studies have played a pivotal role in understanding the pharmacodynamics and pharmacokinetics of N-(pyridine) derivatives. Molecular modeling techniques have provided insights into the compound's interactions with biological targets, aiding in the design of more potent and selective analogs.
As the field of medicinal chemistry continues to evolve, compounds like N-(pyridine) derivatives are expected to play an increasingly important role in drug discovery pipelines. Their unique combination of structural diversity and functional groups positions them as versatile tools for addressing unmet medical needs.
In conclusion, N-(pyridine) derivatives represent a cutting-edge class of compounds with vast potential in therapeutic development. Ongoing research into their biological activities, synthesis methods, and computational modeling will undoubtedly yield new insights and applications in the coming years.
1021073-51-7 (N-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)